Cas no 2229529-77-3 (2-(2,2-Dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde)

• Product Name: 2-(2,2-Dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde
• CAS No: 2229529-77-3
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 5757212
• PubChem ID: 165782555
• Update Time: 2025-06-08

2-(2,2-Dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2229529-77-3
• EN300-2005476
• 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde
• 2-(2,2-Dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde

• Inchi： 1S/C8H14O3S/c1-8(2)7(3-5-9)4-6-12(8,10)11/h5,7H,3-4,6H2,1-2H3
• InChI Key： LNUKFBOWDZBAPX-UHFFFAOYSA-N
• SMILES： S1(CCC(CC=O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-(2,2-Dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde

Introduction to 2-(2,2-Dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde (CAS No. 2229529-77-3)

2-(2,2-Dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde is a highly specialized organic compound characterized by its intricate molecular structure and unique chemical properties. This compound, identified by the CAS number 2229529-77-3, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in the synthesis of bioactive molecules. The presence of both aldehyde and thiol functionalities within its framework makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(2,2-Dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde consists of a thiolan ring substituted with a 2,2-dimethyl-1,1-dioxo group and an acetaldehyde moiety. This arrangement imparts distinct reactivity patterns that are exploited in various synthetic pathways. The thiol group, for instance, can participate in nucleophilic addition reactions, while the aldehyde group is susceptible to condensation reactions with amines or ketones. Such characteristics make this compound a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both aldehyde and thiol functionalities. These groups are known to play crucial roles in enzyme inhibition and signal transduction processes. For instance, studies have demonstrated that thiol-containing compounds can interact with biological thiols such as glutathione, which is essential for cellular redox balance. Meanwhile, aldehydes are frequently employed in the synthesis of Schiff bases, which have shown promise as antimicrobial and anti-inflammatory agents.

Current research in the field of medicinal chemistry has highlighted the importance of 2-(2,2-Dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde as a precursor for developing novel drug candidates. Its structural features allow for modifications that can fine-tune its biological activity. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity by acting as competitive inhibitors or substrates. Additionally, the dioxo group introduces rigidity to the molecular framework, which can enhance binding affinity to biological targets.

One notable application of CAS No. 2229529-77-3 is in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that mimic natural substrates or inhibit specific protease activity, researchers aim to develop therapeutic agents that can regulate these pathways effectively. The acetaldehyde moiety in 2-(2,2-Dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)acetaldehyde provides a reactive site for forming covalent bonds with protease active sites, thereby blocking their function.

Another area where this compound has shown promise is in the development of antioxidants. Reactive oxygen species (ROS) are generated during normal metabolic processes but can cause cellular damage when present in excess. Antioxidants neutralize ROS by donating electrons or hydrogen atoms, thereby protecting cells from oxidative stress. The thiol group in CAS No. 2229529-77-3 is particularly effective at scavenging ROS due to its ability to undergo redox cycling—switching between reduced and oxidized states—without being consumed.

The synthesis of CAS No. 2229529-77-3 involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient production processes, reducing the environmental impact associated with traditional synthetic strategies. For instance, transition metal-catalyzed reactions have been employed to streamline certain steps while maintaining high selectivity.

In conclusion,CAS No 2229529 77 3 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications span multiple therapeutic areas, including enzyme inhibition and antioxidant therapy. As research continues to uncover new synthetic methodologies and pharmacological targets,this compound will undoubtedly play an increasingly important role in drug discovery efforts worldwide.